Cas no 56947-55-8 (4-(propan-2-yl)oxan-2-one)

• Product Name: 4-(propan-2-yl)oxan-2-one
• CAS No: 56947-55-8
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 347264
• PubChem ID: 12729699
• Update Time: 2025-04-19

4-(propan-2-yl)oxan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, tetrahydro-4-(1-methylethyl)-
• 4-propan-2-yloxan-2-one
• 4-(propan-2-yl)oxan-2-one
• SCHEMBL11322722
• DTXSID00508278
• 56947-55-8

• Inchi： 1S/C8H14O2/c1-6(2)7-3-4-10-8(9)5-7/h6-7H,3-5H2,1-2H3
• InChI Key： YQBZIFFQEPWLLH-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1)C(C)C)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones